Cas no 1795361-06-6 (1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone)

• Product Name: 1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone
• CAS No: 1795361-06-6
• MF: C₁₈H₂₆N₄O
• MW: 314.425243854523
• CID: 5369133
• Update Time: 2025-08-04

1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone

• Inchi： 1S/C18H26N4O/c23-17(18-10-13-7-14(11-18)9-15(8-13)12-18)21-4-1-16(2-5-21)22-6-3-19-20-22/h3,6,13-16H,1-2,4-5,7-12H2
• InChI Key： MTKLMUIHJPIZML-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)CC1)(=O)C12CC3CC(CC(C3)C1)C2

Additional information on 1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone

Introduction to 1-Adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone (CAS No. 1795361-06-6)

1-Adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone, with the CAS number 1795361-06-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by its adamantane core, which is a tricyclic cycloalkane, and a triazole-substituted piperidine moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The adamantane moiety in 1-adamantyl-[4-(triazol-1-yl)piperidin-1-yl]methanone is known for its high stability and rigidity, which can enhance the pharmacokinetic properties of the compound. Adamantane derivatives have been widely studied for their antiviral, antifungal, and neuroprotective effects. The triazole ring, on the other hand, is a versatile functional group that can participate in various biological interactions, including hydrogen bonding and π-stacking. The presence of the triazole ring in this compound can enhance its binding affinity to specific protein targets, thereby modulating biological processes.

Recent research has focused on the potential therapeutic applications of 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone. Studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes or host cell factors. This makes it a promising candidate for the development of antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.

In addition to its antiviral properties, 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The adamantane core contributes to the compound's ability to cross the blood-brain barrier, enhancing its efficacy in targeting central nervous system disorders.

The pharmacokinetic profile of 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone in various therapeutic settings. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Key steps include the formation of the adamantane derivative, the introduction of the triazole ring via click chemistry, and the final coupling reaction to form the desired product. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if required.

In conclusion, 1-adamantyl-[4-(Triazol-1-yl)piperidin-1-yl]methanone (CAS No. 1795361-06-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.